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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173

An In-depth Technical Guide to the Basic Handling and Storage of Lanthanum Isopropoxide

Introduction

Lanthanum isopropoxide (La(O-i-Pr)s3) is an organometallic rare earth compound with the
CAS number 19446-52-7.[1] It serves as a critical precursor and catalyst in various fields of
chemical synthesis and materials science.[2] Its applications include the synthesis of
lanthanum-based materials like ceramics and thin films, and it is utilized as a catalyst in organic
reactions, such as in asymmetric catalysis to create enantioenriched chiral building blocks.[2][3]
[4] Given its reactive nature, particularly its sensitivity to moisture and air, adherence to strict
handling and storage protocols is imperative to ensure safety, experimental success, and
material integrity.

Physical and Chemical Properties

Lanthanum isopropoxide is typically an off-white to pale yellow powder or solid.[3][5] It is
soluble in several organic solvents, including tetrahydrofuran, toluene, hexane, and isopropyl
alcohol, which facilitates its use in various solution-based chemical processes.[3][5][6] A key
characteristic is its high sensitivity to moisture; it reacts rapidly with water and other protic
solvents.[3][5]

Table 1: Physical and Chemical Properties of Lanthanum Isopropoxide
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Property Value
CAS Number 19446-52-7
Molecular Formula CoH21La0s3[3]
Molecular Weight 316.17 g/mol [7]
Appearance Off-white to pale yellow powder/solid[3][5]
Melting Point 120-128°C[3][5]
Boiling Point 170°C @ 0.04 mmHg[3][5]
N Soluble in tetrahydrofuran, toluene, hexane,
Solubility )
isopropy! alcohol[3][5][6]

] o 8: Reacts rapidly with moisture, water, and

Hydrolytic Sensitivity

protic solvents[3][5]

Hazard Identification and Safety Precautions

Lanthanum isopropoxide is classified as a flammable solid and can cause skin, eye, and
respiratory irritation.[7] It is crucial to handle this compound with appropriate personal
protective equipment (PPE) in a controlled environment.

¢ GHS Hazard Statements: H228 (Flammable solid), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[7]

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[8][9] Contact
lenses should not be worn.[8]

o Hand Protection: Neoprene or nitrile rubber gloves should be used.[8]
o Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[8][9]

o Respiratory Protection: In case of dust formation or potential inhalation, a NIOSH-certified
dust and mist respirator is recommended.[8][10]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum-isopropoxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://www.chemdad.com/index.php?c=article&id=3956
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://www.chemdad.com/index.php?c=article&id=3956
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://www.chemdad.com/index.php?c=article&id=3956
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://www.chemdad.com/index.php?c=article&id=3956
https://wap.guidechem.com/encyclopedia/lanthanum-isopropoxide-dic19924.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://www.chemdad.com/index.php?c=article&id=3956
https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum-isopropoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum-isopropoxide
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Lanthanum.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a fume hood or glove box, to minimize exposure.[8][9] Emergency eye wash fountains and
safety showers must be readily accessible.[8]

Storage and Handling Protocols

Proper storage and handling are critical to maintaining the stability and reactivity of lanthanum
isopropoxide.

Storage

e Atmosphere: Due to its high sensitivity to air and moisture, lanthanum isopropoxide must
be stored under an inert atmosphere, such as argon or nitrogen.[9][10][11]

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[8][9][10] The storage area should be designated as a flammables area.[3][5]

e Incompatible Materials: Store away from heat, open flames, sparks, and incompatible
substances like strong oxidizing agents, acids, and water.[8][9][10]

Handling

e Environment: For many applications in asymmetric catalysis, it is recommended to use glove
box or Schlenk technigues to prevent any exposure to air and moisture.[4]

o Procedure: Avoid the formation of dust during handling.[8] Use non-sparking tools.[10][11]
Ground and bond containers and receiving equipment during transfer.[9][12]

e Hygiene: Do not eat, drink, or smoke in the work area.[10] Wash hands thoroughly after
handling, and wash any contaminated clothing before reuse.[8][10]
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Preparation Handling

Don Appropriate PPE Remove from Storage
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(Glovebox or Schlenk Line)

Transfer to Inert Atmosphere

Weigh and Dispense Material

Perform Experiment

Quench/Deactivate Excess Reagent Return Container to Storage

Clean Equipment Dispose of Waste Properly

Click to download full resolution via product page
Caption: General workflow for handling Lanthanum Isopropoxide.

Reactivity Profile

Lanthanum isopropoxide’s utility is intrinsically linked to its reactivity. Its primary reaction of
concern during handling and storage is its hydrolysis.
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e Reaction with Water/Moisture: It reacts rapidly with water, including atmospheric moisture, to
decompose into lanthanum hydroxide and isopropanol.[1] This reaction is often vigorous.

o Thermal Decomposition: When exposed to elevated temperatures or open flames, it can
decompose, potentially releasing irritating fumes and organic acid vapors.[8]

Lanthanum Isopropoxide Water / Moisture
(La(OCH(CHs)2)3) (H20)

+ 3H20

Lanthanum Hydroxide Isopropanol
(La(OH)3) (CH3CH(OH)CH3)

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of Lanthanum Isopropoxide.

Accidental Release Measures

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

e Personnel: Evacuate unnecessary personnel from the area.[8] Ensure the cleanup crew is
equipped with the proper PPE as described in Section 3.0.[8]

o Containment: Contain spills with dikes or absorbents to prevent migration into sewers or
waterways.[8]

o Cleanup: Carefully sweep or shovel the spilled solid into an appropriate container for
disposal.[8] Avoid creating dust.[10][11] Do not use water for the cleanup of the primary spill
area.[11] Use non-sparking tools.[10][11]

Experimental Protocols

While specific, detailed experimental protocols are proprietary to individual research and
development efforts, general guidelines for using lanthanum isopropoxide as a catalyst can
be established.
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e General Catalysis Protocol:

o Preparation: All glassware should be oven- or flame-dried to remove residual moisture.
The reaction should be set up under an inert atmosphere (argon or nitrogen) using a
Schlenk line or in a glovebox.[4]

o Solvent: Use anhydrous solvents for all solutions.[4]

o Reagent Handling: Lanthanum isopropoxide should be transferred from its storage
container to the reaction vessel under a positive pressure of inert gas.

o Reaction: The reaction is typically conducted at a specific temperature with stirring.
Progress can be monitored using standard analytical techniques (e.g., TLC, GC, NMR).

o Workup: Upon completion, the reaction is carefully quenched, often with a protic solvent.
The method of quenching should be chosen based on the reaction scale and safety
considerations. The desired product is then isolated through extraction and purification

procedures.

Disposal Considerations

Waste material should be disposed of in accordance with all applicable local, state, and federal
regulations.[10] Contact a licensed professional waste disposal service to dispose of this
material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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